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Compound of Interest

N-(3-ethoxypropyl)-2-
Compound Name:
methylpentanamide

Cat. No.: B4027286

Get Quote

Executive Summary & Chemical Identity[1][2]

N-(3-ethoxypropyl)-2-methylpentanamide is a specialized N-alkyl carboxamide derivative,

structurally analogous to the "WS-series" of physiological cooling agents (e.g., WS-3, WS-23).
[1] Characterized by its activation of the TRPM8 ion channel, this compound is primarily utilized
in sensory research, drug delivery systems (as a permeation enhancer or sensory excipient),
and novel flavor/fragrance development.[1]

As a lipophilic amide, it presents specific handling challenges related to skin irritation, potential
sensitization, and environmental persistence.[1] This guide establishes a self-validating safety
protocol based on Structure-Activity Relationships (SAR) and standard operating procedures
for high-potency sensory compounds.

Chemical Specifications
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Parameter Detail

Chemical Name N-(3-ethoxypropyl)-2-methylpentanamide
Molecular Formula C11H23NO2

Molecular Weight ~201.31 g/mol

Structural Class Aliphatic Carboxamide / TRPM8 Agonist
Predicted LogP 2.5 — 3.2 (Lipophilic)

) Viscous liquid or low-melting solid (dependent
Physical State )
on purity)

N Soluble in Ethanol, DMSO, Propylene Glycol;
Solubility ]
Insoluble in Water

Hazard Identification & Toxicology (SAR Analysis)

Note: Specific toxicological data for this exact derivative is limited.[1] The following profile is
derived from the structural class (N-substituted-2-alkylcarboxamides) and precursor properties.

GHS Classification (Predicted)

Based on the properties of chemically similar cooling agents (e.g., N,2,3-trimethyl-2-
isopropylbutanamide):

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1]

Skin Sensitization: Category 1B (May cause an allergic skin reaction).[1]

Aquatic Toxicity: Category 3 (Harmful to aquatic life with long-lasting effects).[1]

Mechanism of Action & Acute Effects

This compound targets the TRPM8 (Transient Receptor Potential Melastatin 8) channel.[1]
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e Sensory Hazard: Inhalation or contact with mucous membranes may trigger an intense, non-
thermal cooling sensation (chemesthesis), potentially masking actual chemical burns or
causing respiratory distress/coughing reflexes.[1]

» Systemic Toxicity: Low acute oral toxicity is expected (LD50 > 2000 mg/kg, extrapolated from
WS-23), but high doses may cause CNS depression.[1]

Operational Handling Guidelines
Engineering Controls

The primary goal is to prevent aerosolization.[1] The compound’s sensory activity means even
trace airborne particles can cause operator discomfort.[1]

o Primary Containment: Handle exclusively within a Class Il Biosafety Cabinet or Chemical
Fume Hood with a face velocity of >100 fpm.[1]

e Process Isolation: Use closed-system transfers for quantities >100g.

o Temperature Control: Store and handle at ambient temperature (20-25°C). Avoid heating in
open vessels to prevent vapor generation.[1]

Personal Protective Equipment (PPE) Matrix
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Body Part Requirement Rationale
Lipophilic amides can
o permeate latex.[1] Double
Double Nitrile Gloves (0.11mm _
Hands ) ) gloving allows outer glove
min.[1] thickness) o
removal upon contamination.
[1]
Safety glasses are insufficient
) due to the risk of ocular
Eyes Chemical Splash Goggles

TRPMS8 activation (severe

stinging).[1]

Respiratory

P95/N95 Respirator (if outside
hood)

Essential to prevent inhalation
of aerosols which trigger "cold-

burn" sensation in lungs.[1]

Body

Tyvek® Lab Coat

Disposable sleeves
recommended to prevent fabric

contamination.[1]

Handling Workflow Diagram

The following decision tree outlines the safe handling logic based on the physical state and

guantity of the material.
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Start: Material Handling

Check Physical State

Solid / Powder Liquid / Ol
es (Dust Risk) No es (Vapor Risk)

Glovebox / Isolator Standard Fume Hood

(High Potency Protocol) (Face Velocity >100 fpm)

PPE: Double Nitrile + Respirator + Sleeves PPE: Nitrile Gloves + Goggles

Click to download full resolution via product page

Figure 1: Risk-based decision matrix for handling sensory amides.[1] Note the escalation to
isolators for powders due to inhalation risks.[1]

Synthesis & Stability Considerations

For researchers synthesizing this compound, understanding the stability profile is critical for
safety and yield.[1]

Synthesis Safety

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b4027286/docs?utm_src=pdf-body-img#technical-safety-handling-guide-n-3-ethoxypropyl-2-methylpentanamide-1
http://www.industrialchemistry.org/PDF/DD02.pdf
http://www.industrialchemistry.org/PDF/DD02.pdf
http://www.industrialchemistry.org/PDF/DD02.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4027286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The standard synthesis involves the Schotten-Baumann reaction or direct coupling of 2-
methylpentanoic acid (CAS 97-61-0) and 3-ethoxypropylamine (CAS 6291-85-6).[1]

e Precursor Hazard: 3-ethoxypropylamine is corrosive and flammable. 2-methylpentanoic acid
has a pungent, cheese-like odor and is corrosive.[1]

o Exotherm Control: The amide formation is exothermic.[1] Slow addition of the acid chloride to
the amine at 0°C is required to prevent thermal runaway and side reactions.[1]

Chemical Stability[1]

o Hydrolysis: Stable at neutral pH.[1] Hydrolyzes slowly in strong acid/base at elevated
temperatures (>80°C).[1]

o Oxidation: The ether linkage (ethoxy) is susceptible to peroxide formation upon prolonged
exposure to air/light.[1]

o Protocol: Store under nitrogen or argon blanket.[1] Test for peroxides if stored >12 months.

[1]

Emergency Response Protocols
Spill Management

Do not use water initially, as it may spread the lipophilic material.[1]

Evacuate: Clear the immediate area if a powder spill occurs (dust hazard).[1]

PPE Up: Don full PPE including respiratory protection.[1]

Absorb: Use an inert absorbent (Vermiculite or Sand) for liquids.[1]

Clean: Wash the area with Ethanol (70%) followed by soapy water.[1] Ethanol is required to
solubilize the amide; water alone is ineffective.[1]

Decontaminate: Place all waste in a sealed container labeled "Organic Waste - Irritant”.

First Aid (Specific to Sensory Agents)
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o Eye Contact: Flush with lukewarm water for 15 minutes.[1] Note: The patient may report a
"freezing" pain.[1] Do not use "warming" drops; stick to neutral saline.[1]

o Skin Contact: Wash with soap and water immediately.[1] Do not use alcohol on the skin as it
enhances penetration of the amide.[1]

 Inhalation: Move to fresh air. If "cold lung" sensation persists, seek medical attention.
Storage & Disposal
» Storage Conditions:

o Temperature: 2°C — 8°C (Refrigerated) recommended to maintain sensory profile and
prevent oxidation.[1]

o Container: Amber glass or fluorinated HDPE (to prevent light degradation).[1]

o Incompatibility: Segregate from strong oxidizing agents (e.g., Nitric acid, Peroxides).[1]
e Disposal:

o Incineration is the only approved method.[1]

o Do not dispose of down the drain; the compound is harmful to aquatic life and difficult to
biodegrade.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. industrialchemistry.org [industrialchemistry.org]
o 2. ffc.alfa-chemistry.com [ffc.alfa-chemistry.com]

» To cite this document: BenchChem. [Technical Safety & Handling Guide: N-(3-
ethoxypropyl)-2-methylpentanamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4027286/docs#technical-safety-handling-guide-n-3-
ethoxypropyl-2-methylpentanamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4027286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

